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Compound of Interest

Compound Name: Galanganone A

Cat. No.: B12307388

For Immediate Release

This technical guide provides a summary of the currently available information on
Galanganone A, a natural compound isolated from the rhizomes of Alpinia galanga. This
document is intended for researchers, scientists, and professionals in the field of drug
development who are interested in the therapeutic potential of novel natural products.

Chemical and Physical Properties

Galanganone A is classified as a chalcone, a type of flavonoid known for its diverse biological
activities. The fundamental physicochemical properties of Galanganone A are summarized in
the table below.

Property Value Source
CAS Number 1922129-42-7 [1]
Molecular Formula C32H3606 [1]
Molecular Weight 516.62 g/mol [1]

Biological Context and Therapeutic Potential

Galanganone A is derived from Alpinia galanga, a plant with a long history of use in traditional
medicine.[2] Extracts of Alpinia galanga have been investigated for a wide range of
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pharmacological effects, including antibacterial, antifungal, anti-inflammatory, antioxidant, and
antitumor activities.[1]

While specific in-depth studies on Galanganone A are limited, the broader class of chalcones
and related flavonoids from Alpinia galanga, such as galangin, have been the subject of more
extensive research. These studies can offer valuable insights into the potential mechanisms
and applications of Galanganone A.

Insights from Related Compounds: Galangin

Research into galangin, a structurally related flavonol also found in Alpinia galanga, has
identified several key signaling pathways and cellular processes that may be relevant to the
activity of Galanganone A. It is important to note that the following information pertains to
galangin and related extracts, and further research is required to determine if Galanganone A
exhibits similar properties.

Anti-inflammatory Activity

Studies on extracts from Alpinia galanga and the compound galangin have demonstrated
notable anti-inflammatory effects. The proposed mechanisms often involve the modulation of
key inflammatory pathways. For instance, galangin has been shown to inhibit the
phosphorylation of ERK and NF-kB-p65 in lipopolysaccharide-activated macrophages, leading
to a reduction in the production of pro-inflammatory mediators.

Anticancer Potential

Various compounds from Alpinia galanga have been investigated for their anticancer
properties. Research on galangin suggests that it may induce apoptosis (programmed cell
death) in cancer cells through the modulation of pathways such as the PI3K-Akt and MAPK
signaling pathways.

Future Directions

The information available on Galanganone A is currently limited. To fully understand its
therapeutic potential, further investigation is warranted. Key areas for future research include:
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« In-depth biological screening: To elucidate the specific anti-inflammatory, anticancer, and
other pharmacological activities of pure Galanganone A.

e Mechanism of action studies: To identify the specific molecular targets and signaling
pathways modulated by Galanganone A.

e Preclinical and clinical studies: To evaluate the safety and efficacy of Galanganone A in
various disease models.

Due to the limited availability of specific experimental data for Galanganone A, detailed
experimental protocols and signaling pathway diagrams as requested cannot be provided at
this time. The information presented here is based on the broader context of Alpinia galanga
and related compounds. Researchers are encouraged to undertake further studies to
specifically characterize the properties and mechanisms of Galanganone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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